Cas no 1057673-31-0 (3-Bromo-4-(3-chloropropyl)fluorobenzene)

• Product Name: 3-Bromo-4-(3-chloropropyl)fluorobenzene
• CAS No: 1057673-31-0
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 4977464
• Update Time: 2025-10-30

3-Bromo-4-(3-chloropropyl)fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-chloropropyl)fluorobenzene
• 2-BROMO-1-(3-CHLORO-PROPYL)-4-FLUORO-BENZENE

• Inchi： 1S/C9H9BrClF/c10-9-6-8(12)4-3-7(9)2-1-5-11/h3-4,6H,1-2,5H2
• InChI Key： HRZJAUHFCVRGQC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-4-(3-chloropropyl)fluorobenzene

Recent Advances in the Application of 3-Bromo-4-(3-chloropropyl)fluorobenzene (CAS: 1057673-31-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4-(3-chloropropyl)fluorobenzene (CAS: 1057673-31-0) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This halogenated aromatic derivative exhibits unique reactivity patterns that make it particularly useful for the synthesis of complex pharmaceutical intermediates. Recent studies have demonstrated its potential in the development of novel kinase inhibitors and GPCR-targeting compounds, with several research groups reporting significant progress in optimizing its synthetic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in palladium-catalyzed cross-coupling reactions, where it served as a key intermediate in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers noted that the strategic placement of halogen atoms in 3-Bromo-4-(3-chloropropyl)fluorobenzene allows for sequential functionalization, enabling efficient construction of diverse molecular scaffolds. This property has made it particularly attractive for combinatorial chemistry approaches in drug discovery programs.

In the field of positron emission tomography (PET) tracer development, 3-Bromo-4-(3-chloropropyl)fluorobenzene has shown promise as a precursor for radiofluorination. A recent Nature Communications paper described its use in the synthesis of ¹⁸F-labeled probes for neurodegenerative disease imaging. The compound's stability under radiolabeling conditions and its ability to maintain biological activity when incorporated into larger structures were identified as key advantages by the research team.

From a safety and pharmacokinetic perspective, recent toxicological studies have provided important data on the handling and biological effects of this compound. Research published in Chemical Research in Toxicology (2024) investigated its metabolic pathways and potential reactive metabolites, offering valuable insights for pharmaceutical chemists working with this intermediate. The findings suggest that while the compound requires careful handling due to its alkylating potential, proper structural modifications can significantly improve its safety profile for further development.

Looking forward, the unique properties of 3-Bromo-4-(3-chloropropyl)fluorobenzene (CAS: 1057673-31-0) position it as a versatile tool in several emerging areas of pharmaceutical research. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design, where its dual functionality offers distinct synthetic advantages. As these studies progress, we anticipate seeing more innovative applications of this compound in targeted drug delivery systems and precision medicine approaches.